Cas no 833488-70-3 (Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester)
833488-70-3 structure
Product name:Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester
Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester
- (4-fluorophenyl)methyl 2-oxopropanoate
- 833488-70-3
- DTXSID90479029
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- Inchi： InChI=1S/C10H9FO3/c1-7(12)10(13)14-6-8-2-4-9(11)5-3-8/h2-5H,6H2,1H3
- InChI Key： XERKJXWFGDTNGG-UHFFFAOYSA-N
- SMILES： CC(=O)C(=O)OCC1=CC=C(C=C1)F
Computed Properties
- Exact Mass: 196.05357231g/mol
- Monoisotopic Mass: 196.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 1.6
Propanoic acid, 2-oxo-, (4-fluorophenyl)methyl ester Related Literature
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1. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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Feng He,Xiangjiang Wu,Jiangfeng Qian,Yuliang Cao,Hanxi Yang,Xinping Ai,Dingguo Xia J. Mater. Chem. A, 2018,6, 23396-23407
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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